1-(3-bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid
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Description
1-(3-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid is a cyclic carboxylic acid with a molecular formula of C10H8BrFO2 and a molecular weight of 259.07 g/mol This compound features a cyclopropane ring attached to a carboxylic acid group and a benzene ring substituted with bromine and fluorine atoms
Properties
CAS No. |
1314760-87-6 |
|---|---|
Molecular Formula |
C10H8BrFO2 |
Molecular Weight |
259.1 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(3-bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid typically involves the following steps:
Cyclopropanation Reaction: The cyclopropane ring is formed by reacting an appropriate alkene with a diazo compound in the presence of a transition metal catalyst.
Carboxylation: The carboxylic acid group is introduced through carboxylation reactions, often involving the use of carbon dioxide or carboxylating agents.
Industrial production methods may involve optimizing these synthetic routes for large-scale production, ensuring high yield and purity of the final product.
Chemical Reactions Analysis
1-(3-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid undergoes various chemical reactions, including:
Substitution Reactions: The bromine and fluorine atoms on the benzene ring can be substituted with other functional groups using nucleophilic or electrophilic reagents.
Oxidation and Reduction: The carboxylic acid group can be oxidized to form corresponding carboxylates or reduced to form alcohols.
Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds with other aromatic or aliphatic compounds.
Common reagents used in these reactions include halogenating agents, oxidizing agents, reducing agents, and coupling catalysts. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
1-(3-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid has several scientific research applications:
Mechanism of Action
The mechanism of action of 1-(3-bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modulate the activity of enzymes, receptors, or other biomolecules . The exact molecular targets and pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
1-(3-Bromo-2-fluorophenyl)cyclopropane-1-carboxylic acid can be compared with other similar compounds, such as:
1-(2-bromo-3-fluorophenyl)cyclopropane-1-carboxylic acid: Similar structure but with different positions of bromine and fluorine atoms.
(1R)-2-(3-bromophenyl)cyclopropane-1-carboxylic acid: Lacks the fluorine atom, which may affect its reactivity and applications.
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